2-(4-Chloro-2-methoxyphenyl)-6-fluorobenzoic acid, 95%

• IUPAC Name: 2-(4-chloro-2-methoxyphenyl)-6-fluorobenzoic acid
• InChI: InChI=1S/C14H10ClFO3/c1-19-12-7-8(15)5-6-9(12)10-3-2-4-11(16)13(10)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: WMJAZICCECALBJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)Cl)C2=C(C(=CC=C2)F)C(=O)O
• Molecular Formula: C14H10ClFO3
• DSSTOX Substance ID: DTXSID60691079
• Molecular Weight: 280.68 g/mol
• CAS RN: 1261911-58-3

Description

2-(4-Chloro-2-methoxyphenyl)-6-fluorobenzoic acid (2-CMPFBA) is a chlorinated phenyl ring compound with a fluorinated benzoic acid moiety. It is an important chemical intermediate for the synthesis of many pharmaceuticals and other chemicals. It is also used in the production of dyes, fragrances, and other industrial products. 2-CMPFBA is a versatile and highly reactive compound, allowing for a variety of applications.

Scientific Research Applications

2-(4-Chloro-2-methoxyphenyl)-6-fluorobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of a variety of pharmaceuticals and other chemicals, such as anti-inflammatory agents, antifungal agents, and antibiotics. It has also been used in the synthesis of dyes, fragrances, and other industrial products. Additionally, it has been used in the synthesis of polymers, catalysts, and other materials.

Mechanism of Action

2-(4-Chloro-2-methoxyphenyl)-6-fluorobenzoic acid, 95% is a highly reactive compound, and its reactivity is due to the presence of the chlorinated phenyl ring and the fluorinated benzoic acid moiety. The chlorinated phenyl ring is electron-rich and can act as a nucleophile, while the fluorinated benzoic acid moiety is electron-poor and can act as an electrophile. The reactivity of 2-(4-Chloro-2-methoxyphenyl)-6-fluorobenzoic acid, 95% is due to the strong electron-electron interactions between the two moieties.
Biochemical and Physiological Effects
2-(4-Chloro-2-methoxyphenyl)-6-fluorobenzoic acid, 95% has been studied for its biochemical and physiological effects. It has been found to be a potent inhibitor of phospholipase A2, an enzyme involved in the breakdown of phospholipids in cell membranes. It has also been found to reduce inflammation and pain in animal models. Additionally, it has been found to have anti-fungal and anti-bacterial properties.

Advantages and Limitations for Lab Experiments

2-(4-Chloro-2-methoxyphenyl)-6-fluorobenzoic acid, 95% is a highly reactive compound, and its reactivity is advantageous for laboratory experiments. It can be easily synthesized in a high yield, and it can be used as a starting material for the synthesis of many other compounds. However, it is also a highly toxic compound and should be handled with caution.

Future Directions

The potential applications of 2-(4-Chloro-2-methoxyphenyl)-6-fluorobenzoic acid, 95% are vast, and there are many potential future directions for research. Some potential future directions include the development of new pharmaceuticals and other chemicals, the synthesis of new polymers and other materials, and the exploration of its potential anti-inflammatory, anti-fungal, and anti-bacterial properties. Additionally, further research into its biochemical and physiological effects could lead to new insights into the role of phospholipase A2 in cell membranes.

Synthesis Methods

2-(4-Chloro-2-methoxyphenyl)-6-fluorobenzoic acid, 95% is synthesized by a two-step process. The first step is the reaction of 4-chloro-2-methoxyphenol (4-CMP) with 6-fluorobenzoic acid (6-FBA) in the presence of an acid catalyst, such as hydrochloric acid or sulfuric acid. This reaction produces 2-(4-Chloro-2-methoxyphenyl)-6-fluorobenzoic acid, 95% in a high yield. The second step is the purification of the product by recrystallization or distillation.